Cas no 2554-93-0 (2-(chloromethyl)piperidine;hydrochloride)

• Product Name: 2-(chloromethyl)piperidine;hydrochloride
• CAS No: 2554-93-0
• MF: C₆H₁₃Cl₂N
• MW: 170.080119848251
• MDL: MFCD02667639
• CID: 1084540
• PubChem ID: 22156758
• Update Time: 2025-05-26

2-(chloromethyl)piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)piperidine hydrochloride
• 2-(Chloromethyl)piperidine hydrochloride (1:1)
• 1-(chloromethyl)-2-ethoxy-benzene
• 11-Chlor-2-aethoxy-toluol
• 2-(chloromethyl)-piperidine hydrochloride
• 2-Aethoxy-1-chlormethyl-benzol
• 2-Chlormethyl-phenetol
• 2-Chlormethyl-piperidin, Hydrochlorid
• 2-chloromethyl-phenetole
• 2-chloromethyl-piperidine, hydrochloride
• 2-chloromethylpiperidinium chloride
• 2-ethoxybenzyl chloride
• AC1M84CG
• AC1Q37YU
• Aethyl-(2-chlormethyl-phenyl)-aether
• AG-G-21492
• CTK5B2426
• SureCN3149687
• 2-Chloromethyl-piperidine hydrochloride
• 2-(CHLOROMETHYL)PIPERIDINE HCL
• NQABIECSSOLVGP-UHFFFAOYSA-N
• AM100578
• AB1009851
• ST2401794
• Piperidine, 2-(chloromethyl)-, hydrochloride
• 2-(chloromethyl)piperidine;hydrochloride
• EN300-2007986
• DS-17275
• CS-0186441
• 2-(CHLOROMETHYL)PIPERIDINEHYDROCHLORIDE
• MFCD02667639
• DB-240109
• 2554-93-0
• SCHEMBL9678633
• CAA55493
• AKOS015951401
• SB41245

• MDL： MFCD02667639
• Inchi： 1S/C6H12ClN.ClH/c7-5-6-3-1-2-4-8-6;/h6,8H,1-5H2;1H
• InChI Key： NQABIECSSOLVGP-UHFFFAOYSA-N
• SMILES： ClCC1CCCCN1.Cl

Computed Properties

• Exact Mass: 169.04269
• Monoisotopic Mass: 169.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 12.03

2-(chloromethyl)piperidine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-(chloromethyl)piperidine;hydrochloride

Introduction to 2-(chloromethyl)piperidine;hydrochloride (CAS No. 2554-93-0)

2-(chloromethyl)piperidine;hydrochloride, with the chemical identifier CAS No. 2554-93-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its piperidine core and chloromethyl substituent, has garnered considerable attention due to its versatile applications in the synthesis of various bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug development pipelines.

The structure of 2-(chloromethyl)piperidine;hydrochloride features a six-membered piperidine ring substituted with a chloromethyl group at the 2-position, further salted with hydrochloric acid. This configuration imparts unique reactivity, enabling it to participate in nucleophilic addition reactions, which are pivotal in constructing complex molecular frameworks. The compound’s ability to serve as a building block for pharmacophores has been leveraged in the design of novel therapeutic agents targeting diverse disease pathways.

In recent years, 2-(chloromethyl)piperidine;hydrochloride has found prominence in the development of small-molecule inhibitors and modulators. One notable area of research involves its utility in creating kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The chloromethyl group facilitates the introduction of diverse functional moieties, allowing chemists to fine-tune binding affinities and selectivity profiles. For instance, studies have demonstrated its role in synthesizing ATP-competitive inhibitors that disrupt aberrant signaling cascades in tumor cells.

Moreover, the pharmaceutical applications of 2-(chloromethyl)piperidine;hydrochloride extend to neurodegenerative disorders. Researchers have explored its derivatives as potential cholinesterase inhibitors, which are being investigated for their efficacy in managing Alzheimer’s disease. The piperidine scaffold is known for its compatibility with biological systems, and modifications at the 2-position can enhance pharmacokinetic properties such as blood-brain barrier penetration. This has spurred interest in developing prodrugs or analogs that exhibit improved bioavailability and target specificity.

The synthetic methodologies employed for preparing 2-(chloromethyl)piperidine;hydrochloride often involve halogenation reactions on piperidine derivatives followed by salt formation. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to introduce additional functional groups with high precision. These approaches enable the generation of libraries of compounds for high-throughput screening, accelerating the discovery process in drug discovery programs.

Recent advancements in computational chemistry have further enhanced the utility of 2-(chloromethyl)piperidine;hydrochloride. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of next-generation drugs. By integrating experimental data with computational predictions, researchers can optimize lead compounds more efficiently. This interdisciplinary approach underscores the importance of collaborative research between synthetic chemists and bioinformaticians.

The regulatory considerations for 2-(chloromethyl)piperidine;hydrochloride are aligned with global standards to ensure safety and efficacy in pharmaceutical applications. Manufacturers must adhere to Good Manufacturing Practices (GMP) to maintain consistency and purity levels required for clinical use. Additionally, rigorous toxicological assessments are conducted to evaluate potential side effects and dosing regimens.

Looking ahead, the future prospects of 2-(chloromethyl)piperidine;hydrochloride appear promising as new therapeutic modalities emerge. Innovations in biocatalysis and green chemistry may offer sustainable routes for its synthesis, reducing environmental impact while maintaining high yields. Furthermore, exploring its role in combination therapies could unlock synergistic effects that enhance treatment outcomes for complex diseases.